N-(4-fluorophenyl)-2,2-dimethylpropanamide
Cat. No. B2723587
M. Wt: 195.237
InChI Key: DDRGTIBAQBROSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:23]([Cl:24])[Cl:25].[CH3:16][C:17]([C:18](=[O:19])[Cl:20])([CH3:21])[CH3:22].[CH3:9][CH2:10][N:11]([CH2:12][CH3:13])[CH2:14][CH3:15].[NH2:1][c:2]1[cH:3][cH:4][c:5]([F:6])[cH:7][cH:8]1>>[NH:1]([c:2]1[cH:3][cH:4][c:5]([F:6])[cH:7][cH:8]1)[C:18]([C:17]([CH3:16])([CH3:21])[CH3:22])=[O:19]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(F)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)C(=O)Nc1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
